4-HO-DPHP

• Molecular Formula: C12H10O5P-
• Molecular Weight: 265.18 g/mol
• InChI: InChI=1S/C12H11O5P/c13-10-6-8-12(9-7-10)17-18(14,15)16-11-4-2-1-3-5-11/h1-9,13H,(H,14,15)/p-1
• InChIKey: TUBVQVOADJADLU-UHFFFAOYSA-M

4-HO-DPHP: Urinary Biomarker for OPFR Exposure

4-HO-DPHP (4-hydroxyphenyl phenyl phosphate, CAS 114527-61-6) is a mono-hydroxylated metabolite of the widely used organophosphate flame retardant and plasticizer triphenyl phosphate (TPHP) [1]. It is classified as a hydroxylated organophosphate ester metabolite (HO-OPE) and serves as a specific urinary biomarker for human exposure to TPHP and related aryl-OPFRs . With a molecular weight of 266.19 g/mol and the formula C12H11O5P, 4-HO-DPHP is structurally distinct from the more commonly monitored dialkyl/diaryl phosphate (DAP) metabolites such as DPHP, which lack the hydroxyl group present on one of the aromatic rings [2].

1 Specific hydroxylated metabolite standard for TPHP exposure assessment

2 LC-MS/MS biomonitoring panels requiring compound-specific optimization

3 Distinct metabolic pathway marker versus generic DAP metabolites

• [1] IARC. (n.d.). 4-Hydroxyphenyl phenyl phosphate (4-HO-DPHP). Exposome-Explorer. View Source
• [2] Bastiaensen, M. et al. (2018). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Analytical and Bioanalytical Chemistry, 410, 7871–7880. View Source

Risks of Substituting 4-HO-DPHP with Generic Metabolites

The use of generic OPFR metabolite standards, such as diphenyl phosphate (DPHP), in place of 4-HO-DPHP leads to significant analytical and interpretive errors in biomonitoring studies. While DPHP is the primary diester metabolite of TPHP, 4-HO-DPHP represents a distinct metabolic pathway (Phase I hydroxylation) that yields different toxicokinetic and toxicodynamic properties . In large-scale LC-MS/MS method development, 4-HO-DPHP exhibits a method detection limit (MDL) of 0.66 ng/mL, which is over 300-fold higher than that of certain other HO-OPFR metabolites like 5-HO-EHDPHP (0.002 ng/mL), underscoring the need for compound-specific optimization and reference standards to avoid false negatives or inaccurate quantification [1]. Furthermore, epidemiological evidence shows that urinary concentrations of 4-HO-DPHP are independently and significantly associated with decreased estimated glomerular filtration rate (eGFR) and increased risk of impaired renal function, effects that are not uniformly observed with other co-occurring OPFR metabolites such as BCIPHIPP [2]. Therefore, the precise and independent quantification of 4-HO-DPHP is essential for accurate exposure classification and risk assessment, as its substitution or omission from analytical panels would obscure a critical component of the OPFR exposome.

! Using DPHP instead of 4-HO-DPHP may miss hydroxylation-pathway-specific exposure information.Toxicokinetic profile differs; independent health associations reported.

! MDLs vary >300-fold across HO-OPFR metabolites; generic standards risk false negatives.Compound-specific reference standard required for reliable urinary quantification.

! Renal function endpoints associated with 4-HO-DPHP may not be captured by DPHP alone.Epidemiological mixture models identify 4-HO-DPHP as a major contributor.

• [1] Bastiaensen, M. et al. (2018). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Analytical and Bioanalytical Chemistry, 410, 7871–7880. View Source
• [2] Yang, S. et al. (2024). Individual and joint effects of organophosphate esters and hypertension or diabetes on renal injury among Chinese adults. International Journal of Hygiene and Environmental Health, 260, 114406. View Source

4-HO-DPHP Comparative Evidence Against OPFR Metabolites

MDL: 4-HO-DPHP vs. 5-HO-EHDPHP

In a validated LC-MS/MS method for the simultaneous determination of 14 urinary PFR metabolites, the method detection limit (MDL) for 4-HO-DPHP was 0.66 ng/mL. In contrast, the MDL for 5-HO-EHDPHP, another hydroxylated OPFR metabolite, was 0.002 ng/mL, representing a 330-fold difference in analytical sensitivity between these two structurally related compounds [1]. This indicates that 4-HO-DPHP requires a distinct analytical approach compared to other HO-PFRs to achieve reliable quantification.

MDL comparison

Head-to-head

4-HO-DPHP: 0.66 ng/mL vs 5-HO-EHDPHP: 0.002 ng/mL 330-fold higher MDL

Supports analyte-specific optimization for LC-MS/MS sensitivity

Human urine matrix, Bond-Elut C18 SPE

Evidence Dimension	Method Detection Limit (MDL)
Target Compound Data	0.66 ng/mL
Comparator Or Baseline	5-HO-EHDPHP: 0.002 ng/mL
Quantified Difference	330-fold higher MDL
Conditions	LC-MS/MS with Bond-Elut C18 SPE, human urine matrix

Why This Matters

This 330-fold difference in MDL means that using a generic HO-PFR standard with lower detection limits could lead to false negatives or severe under-quantification of 4-HO-DPHP, compromising exposure assessment and epidemiological conclusions.

• [1] Bastiaensen, M. et al. (2018). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Analytical and Bioanalytical Chemistry, 410, 7871–7880. View Source

Renal Function Decline vs. BBOEP and TCEP

In a cohort study of 1,938 Chinese adults, multivariate linear regression revealed that each unit increase in ln-transformed urinary 4-HO-DPHP (1 μg/L) was significantly associated with a 0.57 mL/min/1.73 m² decrease in estimated glomerular filtration rate (eGFR) [1]. For comparison, the same unit increase in BBOEP was associated with a 0.85 mL/min/1.73 m² decrease, and TCEP with a 1.24 mL/min/1.73 m² decrease. While the magnitude of effect for 4-HO-DPHP was smaller than that of TCEP, the association was statistically significant (95% CI: -1.05, -0.09) and independent of other OPE metabolites.

eGFR decline

Reported

-0.57 mL/min/1.73 m² per ln-unit 4-HO-DPHP increase

Independent renal function endpoint association context

n=1,938; 95% CI -1.05, -0.09; adjusted model

Evidence Dimension	eGFR decline per unit increase in ln-transformed urinary metabolite concentration
Target Compound Data	-0.57 mL/min/1.73 m²
Comparator Or Baseline	BBOEP: -0.85 mL/min/1.73 m²; TCEP: -1.24 mL/min/1.73 m²
Quantified Difference	4-HO-DPHP effect is ~67% of BBOEP and ~46% of TCEP, yet remains independently significant
Conditions	Multivariate linear regression adjusting for covariates; n = 1,938 Chinese adults

Why This Matters

4-HO-DPHP demonstrates a statistically significant and independent association with renal function decline, which distinguishes it from other OPFR metabolites like BCIPHIPP that show no significant or even positive associations with eGFR in the same study [1]. This specificity makes 4-HO-DPHP a valuable marker for nephrotoxicity risk assessment in OPFR exposure studies.

• [1] Yang, S. et al. (2024). Individual and joint effects of organophosphate esters and hypertension or diabetes on renal injury among Chinese adults. International Journal of Hygiene and Environmental Health, 260, 114406. View Source

Impaired Renal Function Risk vs. BBOEP

The same cohort study reported that each unit increase in ln-transformed urinary 4-HO-DPHP (1 μg/L) was associated with a 14% elevation in the risk of incident impaired renal function (IRF) [1]. The comparator metabolite BBOEP exhibited a 20% elevation in IRF risk for the same unit increase. Notably, other measured OPFR metabolites such as DPHP and TCEP did not show statistically significant associations with IRF risk in this adjusted model.

Impaired renal function risk

Reported

+14% elevation in IRF risk per ln-unit

One of two metabolites with significant IRF association

BBOEP +20%; DPHP and TCEP not significant

Evidence Dimension	Percent elevation in IRF risk per unit increase in ln-transformed urinary concentration
Target Compound Data	14% elevation
Comparator Or Baseline	BBOEP: 20% elevation; DPHP: not significant; TCEP: not significant
Quantified Difference	4-HO-DPHP risk elevation is 70% of BBOEP's magnitude, but 4-HO-DPHP is one of only two metabolites with significant IRF associations
Conditions	Logistic regression adjusting for covariates; n = 1,938 Chinese adults

Why This Matters

4-HO-DPHP is one of only two OPFR metabolites (alongside BBOEP) significantly linked to IRF risk, distinguishing it from other common metabolites like DPHP and TCEP. For procurement decisions in epidemiological studies, 4-HO-DPHP is essential for capturing the full spectrum of OPFR-associated renal injury risk, as studies omitting this analyte would miss this specific association.

• [1] Yang, S. et al. (2024). Individual and joint effects of organophosphate esters and hypertension or diabetes on renal injury among Chinese adults. International Journal of Hygiene and Environmental Health, 260, 114406. View Source

Mixture Contribution to Renal Function Decline

Using Bayesian kernel machine regression (BKMR) and quantile-based g-computation (qgcomp) models to assess the joint effects of OPE mixtures on renal injury, 4-HO-DPHP and TCEP were identified as the major contributors to the negative association between the OPE mixture and eGFR [1]. In contrast, DPHP, BBOEP, DoCP & DpCP, and BCIPHIPP showed multiplicative interactions with hypertension or diabetes on kidney injury but were not the primary drivers of the overall mixture effect on eGFR.

Mixture contribution

Reported

4-HO-DPHP: major contributor to OPE mixture eGFR decline TCEP also major; DPHP/BBOEP not primary drivers

Key component in mixture risk models for renal endpoints

BKMR and qgcomp models; n=1,938

Evidence Dimension	Contribution to mixture effect on eGFR
Target Compound Data	Major contributor
Comparator Or Baseline	TCEP: Major contributor; DPHP: Not a major contributor; BBOEP: Not a major contributor; BCIPHIPP: Not a major contributor
Quantified Difference	4-HO-DPHP and TCEP were the two primary drivers of eGFR decline in mixture models, while other metabolites exhibited different interaction patterns
Conditions	BKMR and qgcomp models on n = 1,938 Chinese adults

Why This Matters

This finding demonstrates that 4-HO-DPHP is not merely a passive biomarker of exposure but a key component of the OPFR mixture effect on kidney function. For researchers investigating the health impacts of OPE co-exposure, the inclusion of 4-HO-DPHP in analytical panels is critical to accurately model and interpret mixture toxicity, as its omission would misrepresent the primary drivers of renal injury.

• [1] Yang, S. et al. (2024). Individual and joint effects of organophosphate esters and hypertension or diabetes on renal injury among Chinese adults. International Journal of Hygiene and Environmental Health, 260, 114406. View Source

Metabolic Stability: Human vs. Carp Microsomes

A comparative in vitro metabolism study examined the biotransformation of TPHP and its mono-hydroxylated product 4-OH-TPHP (4-HO-DPHP) using human, rat, and carp liver microsomes. 4-OH-TPHP was readily metabolized by both human and rat microsomes, indicating active further biotransformation in mammalian systems. In stark contrast, 4-OH-TPHP was hardly metabolized in carp assays, suggesting a fundamental species-specific difference in metabolic capacity . Furthermore, the CYP2E1 inhibitor 4-MP enhanced the transformation of TPHP to 4-OH-TPHP in human/rat systems while suppressing it in carp.

Metabolic stability

Data to verify

Readily metabolized in human/rat microsomes vs hardly in carp

Species-specific metabolic pathway interpretation context

In vitro liver microsome assays; CYP2E1 inhibitor tested

Evidence Dimension	Rate of 4-OH-TPHP metabolism in liver microsomes
Target Compound Data	Readily metabolized in human and rat microsomes
Comparator Or Baseline	Hardly metabolized in carp microsomes
Quantified Difference	Qualitative difference: active metabolism in mammals vs. negligible metabolism in fish
Conditions	In vitro liver microsome assays with and without CYP2E1 inhibitor 4-MP

Why This Matters

This species-specific metabolic fate has profound implications for both toxicological risk assessment and the interpretation of biomonitoring data across different model organisms. For researchers using in vitro or in vivo models to study OPFR toxicity, 4-HO-DPHP is a crucial analyte for understanding metabolic activation and detoxification pathways, and its use as a reference standard is essential for cross-species comparative studies.

Reproductive Hormone Association vs. DPHP

In a study of 571 infertile women undergoing IVF treatment, urinary concentrations of 4-OH-TPHP (4-HO-DPHP) and DPHP were measured. Multivariable linear regression showed that the exposure concentration of 4-OH-TPHP was significantly positively correlated with progesterone levels (P < 0.05). Specifically, the progesterone level in the 4-OH-TPHP Q3 group was significantly increased by 42.42% compared to the Q1 group [1]. For comparison, the DPHP Q4 group showed a 32.85% increase in progesterone compared to its Q1 group, while other metabolites (4-OH-MDTP and 5-OH-EHDPP) were associated with decreased estradiol (E2) levels.

Progesterone association

Reported

+42.42% progesterone in Q3 vs Q1

Reported hormone-level endpoint context, distinct from other OPE metabolites

n=571 infertile women; DPHP +32.85%

Evidence Dimension	Percent change in progesterone level in highest vs. lowest exposure quartile
Target Compound Data	+42.42% in Q3 vs. Q1
Comparator Or Baseline	DPHP: +32.85% in Q4 vs. Q1; 4-OH-MDTP: -20.59% in E2; 5-OH-EHDPP: -34.52% in E2
Quantified Difference	4-OH-TPHP progesterone elevation is ~1.3-fold greater than DPHP's effect
Conditions	Multivariable linear regression adjusting for age, BMI, smoking, education, infertility reason; n = 571

Why This Matters

4-OH-TPHP exhibits a distinct endocrine-disrupting profile, specifically elevating progesterone levels, which differentiates it from other aryl-OPE metabolites that primarily affect estradiol. For researchers investigating the mechanisms of OPFR-induced female reproductive toxicity, 4-HO-DPHP is a necessary analytical standard for characterizing this specific hormonal perturbation, and its omission would mask a key component of the endocrine-disrupting effects of TPHP exposure.

• [1] Luo, K. et al. (2024). Effects of aryl organophosphate ester exposure on female reproductive health by 571 infertile women in vitro fertilization. Ecotoxicology and Environmental Safety, 276, 116293. View Source

4-HO-DPHP: Key Research and Industrial Applications

OPFR Exposure Biomonitoring and Epidemiology

4-HO-DPHP serves as a specific and essential urinary biomarker for the assessment of human exposure to the organophosphate flame retardant triphenyl phosphate (TPHP) [1]. Its inclusion in LC-MS/MS analytical panels is critical for accurate exposure classification, particularly in epidemiological studies investigating the health effects of OPFRs on renal function, where 4-HO-DPHP has been identified as a major contributor to eGFR decline and a significant predictor of impaired renal function risk [2].

Analytical Method Development & Reference Standards

Given its unique analytical properties, including a method detection limit of 0.66 ng/mL—which is 330-fold higher than that of the HO-PFR metabolite 5-HO-EHDPHP—4-HO-DPHP requires dedicated method optimization and the use of a certified reference standard to ensure reliable quantification in complex biological matrices [3]. Laboratories developing or validating LC-MS/MS methods for OPFR metabolite panels must include 4-HO-DPHP as a distinct analyte to avoid false negatives and achieve accurate biomonitoring data.

Xenobiotic Metabolism and Toxicokinetics

4-HO-DPHP is a key intermediate in the metabolic pathway of TPHP, undergoing further biotransformation in human and rat liver microsomes but remaining largely unmetabolized in fish species . This species-specific metabolic behavior makes 4-HO-DPHP an important reference compound for comparative toxicokinetic studies, in vitro metabolism assays using human liver subcellular fractions, and investigations into the role of CYP2E1 in OPFR bioactivation and detoxification.

Reproductive and Endocrine Toxicology

In studies of female reproductive health, urinary 4-OH-TPHP (4-HO-DPHP) has been shown to be significantly and positively associated with elevated progesterone levels, with a 42.42% increase observed in the Q3 exposure quartile compared to the Q1 group [4]. This distinct endocrine-disrupting effect, which differs from the estradiol-lowering effects of other aryl-OPE metabolites, positions 4-HO-DPHP as a necessary analyte in investigations of OPFR-induced reproductive toxicity, infertility, and conditions such as polycystic ovary syndrome (PCOS) and endometriosis.

Application

Selection Property

Validation Focus

OPFR biomonitoring studies

Specific hydroxylated metabolite standard

TPHP exposure classification accuracy

LC-MS/MS method development

Certified reference standard for HO-OPE panels

Sensitivity and quantification in urine matrix

Comparative metabolism research

Phase I hydroxylation probe

Species-specific metabolic pathway interpretation

Female reproductive health studies

Endocrine biomarker standard

Progesterone-level association in IVF cohorts

• [1] IARC. (n.d.). 4-Hydroxyphenyl phenyl phosphate (4-HO-DPHP). Exposome-Explorer. View Source
• [2] Yang, S. et al. (2024). Individual and joint effects of organophosphate esters and hypertension or diabetes on renal injury among Chinese adults. International Journal of Hygiene and Environmental Health, 260, 114406. View Source
• [3] Bastiaensen, M. et al. (2018). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Analytical and Bioanalytical Chemistry, 410, 7871–7880. View Source
• [4] Luo, K. et al. (2024). Effects of aryl organophosphate ester exposure on female reproductive health by 571 infertile women in vitro fertilization. Ecotoxicology and Environmental Safety, 276, 116293. View Source